Cas no 832733-18-3 (Propanoic acid, compd. with dimethylpyridine (1:1))

Propanoic acid, compd. with dimethylpyridine (1:1) structure
832733-18-3 structure
Product Name:Propanoic acid, compd. with dimethylpyridine (1:1)
CAS No:832733-18-3
MF:C10H15NO2
MW:181.231602907181
CID:674038
PubChem ID:71415775
Update Time:2025-04-19

Propanoic acid, compd. with dimethylpyridine (1:1) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, compd. with dimethylpyridine (1:1)
    • 2,3-dimethylpyridine,propanoic acid
    • Propanoic acid--2,3-dimethylpyridine (1/1)
    • 832733-18-3
    • DTXSID30835185
    • Inchi: 1S/C7H9N.C3H6O2/c1-6-4-3-5-8-7(6)2;1-2-3(4)5/h3-5H,1-2H3;2H2,1H3,(H,4,5)
    • InChI Key: YHGNCLZKBSZTNV-UHFFFAOYSA-N
    • SMILES: OC(CC)=O.N1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų
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